Cas no 391277-85-3 (Boronic acid, [3,4-bis[(1-methylheptyl)oxy]phenyl]-)

• Product Name: Boronic acid, [3,4-bis[(1-methylheptyl)oxy]phenyl]-
• CAS No: 391277-85-3
• MF: C₂₂H₃₉BO₄
• MW: 378.353667497635
• CID: 1501453
• Update Time: 2024-08-24

Boronic acid, [3,4-bis[(1-methylheptyl)oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3,4-bis[(1-methylheptyl)oxy]phenyl]-
• Boronic acid, [3,4-bis[(1-methylheptyl)oxy]phenyl]- (9CI)

• Inchi： 1S/C22H39BO4/c1-5-7-9-11-13-18(3)26-21-16-15-20(23(24)25)17-22(21)27-19(4)14-12-10-8-6-2/h15-19,24-25H,5-14H2,1-4H3
• InChI Key： ILKSGLURCYDKGZ-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(OC(C)CCCCCC)C(OC(C)CCCCCC)=C1

Computed Properties

• Exact Mass: 377.29787

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 500.7±60.0 °C(Predicted)
• PSA: 58.92
• pka: 8.22±0.17(Predicted)